Cas no 1283107-92-5 (1-cyclopropyl-3-isopropylpiperazine-2,5-dione)

• Product Name: 1-cyclopropyl-3-isopropylpiperazine-2,5-dione
• CAS No: 1283107-92-5
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD21091991
• CID: 5557925
• PubChem ID: 64958336
• Update Time: 2025-06-08

1-cyclopropyl-3-isopropylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-isopropylpiperazine-2,5-dione

• MDL： MFCD21091991
• Inchi： 1S/C10H16N2O2/c1-6(2)9-10(14)12(7-3-4-7)5-8(13)11-9/h6-7,9H,3-5H2,1-2H3,(H,11,13)
• InChI Key： PEZDFERBAHXJTH-UHFFFAOYSA-N
• SMILES： N1(C2CC2)CC(=O)NC(C(C)C)C1=O

Additional information on 1-cyclopropyl-3-isopropylpiperazine-2,5-dione

Introduction to 1-cyclopropyl-3-isopropylpiperazine-2,5-dione (CAS No: 1283107-92-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-cyclopropyl-3-isopropylpiperazine-2,5-dione (CAS No: 1283107-92-5) represents a fascinating molecule in the realm of chemical biology and medicinal chemistry. Its unique structural framework, featuring a cyclopropyl substituent and an isopropyl group on a piperazine ring, coupled with the presence of a dione moiety, positions it as a versatile scaffold for further derivatization and exploration. This introduction delves into the compound's structural features, potential biological activities, and its relevance in contemporary research.

The molecular structure of 1-cyclopropyl-3-isopropylpiperazine-2,5-dione is characterized by a six-membered piperazine ring, which is a common pharmacophore in drug discovery due to its ability to form hydrogen bonds and interact with biological targets. The cyclopropyl group attached at the 1-position introduces rigidity to the molecule, potentially influencing its binding affinity and selectivity. Meanwhile, the isopropyl group at the 3-position adds bulkiness, which can modulate interactions with biological receptors. The presence of a dione (C=O-C=O) group at the 2-5 positions suggests potential reactivity and functionalization possibilities, making it an attractive candidate for further chemical manipulation.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives. The cyclopropyl-substituted piperazine scaffold has been investigated for its role in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. These pathways are implicated in various neurological disorders, including depression, anxiety, and Parkinson's disease. Preliminary studies on related compounds have shown promising results in attenuating symptoms associated with these conditions. The dione moiety in 1-cyclopropyl-3-isopropylpiperazine-2,5-dione may further enhance its bioactivity by serving as a site for post-translational modifications or by participating in redox reactions within biological systems.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The combination of structural features such as the cyclopropyl ring and the dione group provides multiple points for interaction with biological targets. This dual functionality allows researchers to fine-tune the molecule's properties through structural modifications aimed at improving solubility, bioavailability, and target specificity. For instance, replacing one of the carbonyl groups with an amine or alcohol could yield derivatives with enhanced metabolic stability or altered pharmacokinetic profiles.

Advances in computational chemistry have also facilitated the exploration of 1-cyclopropyl-3-isopropylpiperazine-2,5-dione's potential applications. Molecular docking studies have been employed to predict its binding interactions with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in neurotransmitter metabolism or receptors implicated in mood regulation. Such findings are consistent with its structural features and align with ongoing research efforts to identify novel therapeutics for neurological disorders.

The synthesis of 1-cyclopropyl-3-isopropylpiperazine-2,5-dione presents an intriguing challenge due to its complex functional groups. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Transition-metal-catalyzed reactions and asymmetric synthesis techniques have been particularly valuable in constructing the desired framework while maintaining high enantioselectivity. These advancements not only enhance the accessibility of this compound but also open avenues for exploring enantiomerically pure derivatives with tailored biological activities.

Recent research has highlighted the importance of scaffold diversity in drug discovery programs. Compounds like 1-cyclopropyl-3-isopropylpiperazine-2,5-dione contribute to this diversity by introducing novel structural motifs that may elicit unique responses from biological systems. This is particularly relevant in addressing complex diseases where polypharmacology—interacting with multiple targets simultaneously—may be necessary for effective treatment. The dione group's reactivity further supports this notion by allowing for diverse derivatization strategies that can fine-tune pharmacological properties.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it an attractive candidate for use as an intermediate in synthesizing more complex molecules with specialized functions. For instance, it could serve as a precursor for designing novel agrochemicals or materials with specific biochemical properties. Such applications underscore the versatility of 1-cyclopropyl-3-isopropylpiperazine-2,5-dione and highlight its broader impact on chemical innovation.

In conclusion,1-cyclopropyl-3-isopropylpiperazine-2,5-dione (CAS No: 1283107-92-5) represents a promising entity in chemical biology and medicinal chemistry due to its unique structural attributes and potential biological activities. Its cyclopropyl-substituted piperazine core combined with a dione moiety offers multiple opportunities for functionalization and exploration. As research continues to uncover new therapeutic targets and synthetic methodologies,1-cyclopropyl-3-isopropylpiperazine-2,5-dione is poised to play a significant role in advancing our understanding of molecular interactions and developing innovative solutions across pharmaceuticals and beyond.